Cas no 5421-29-4 (2-phenoxyethyl 2-phenoxyacetate)
5421-29-4 structure
Product Name:2-phenoxyethyl 2-phenoxyacetate
CAS No:5421-29-4
MF:C16H16O4
MW:272.295845031738
CID:1590067
PubChem ID:221715
Update Time:2025-04-21
2-phenoxyethyl 2-phenoxyacetate Chemical and Physical Properties
Names and Identifiers
-
- 2-phenoxyethyl 2-phenoxyacetate
- AR-1E4775
- Phenoxy-essigsaeure-(2-phenoxy-aethylester)
- 4-phenoxyethyl 2-phenoxyacetate
- phenoxyacetic acid 2-phenoxyethyl ester
- phenoxy-acetic acid-(2-phenoxy-ethyl ester)
- 2-phenoxyethyl phenoxyacetate
- AC1L5AOW
- AC1Q68A7
- CTK5A0020
- 2-Phenoxyaethyl-phenoxyacetat
- AG-J-74443
- NSC6680
- AR-1E4775; Phenoxy-essigsaeure-(2-phenoxy-aethylester); 4-phenoxyethyl 2-phenoxyacetate; phenoxyacetic acid 2-phenoxyethyl ester; phenoxy-acetic acid-(2-phenoxy-ethyl ester); 2-phenoxyethyl phenoxyacetate; AC1L5AOW; AC1Q68A7; CTK5A0020; 2-Phenoxyaethyl-phenoxyacetat; AG-J-74443; NSC6680;
- 5421-29-4
- DTXSID10278233
- NSC-6680
-
- Inchi: 1S/C16H16O4/c17-16(13-20-15-9-5-2-6-10-15)19-12-11-18-14-7-3-1-4-8-14/h1-10H,11-13H2
- InChI Key: NNGMJYKCCVEABQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CCOC(COC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 272.10488
- Monoisotopic Mass: 272.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.159
- Boiling Point: 387.4°C at 760 mmHg
- Flash Point: 170.3°C
- Refractive Index: 1.55
- PSA: 44.76
- LogP: 2.68760
2-phenoxyethyl 2-phenoxyacetate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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